Cas no 1220616-48-7 (Rebaudioside O)

• Product Name: Rebaudioside O
• CAS No: 1220616-48-7
• MF: C₆₂H₁₀₀O₃₇
• MW: 1437.4
• CID: 1079581
• PubChem ID: 92023639
• Update Time: 2025-10-29

Rebaudioside O Chemical and Physical Properties

Names and Identifiers

• REBAUDIOSIDE O(P)
• (4alpha)-13-[(O-beta-D-Glucopyranosyl-(1→2)-O-[beta-D-glucopyranosyl-(1→3)]-beta-D-glucopyranosyl)oxy]-kaur-16-en-18-oic acid O-beta-D-glucopyranosyl-(1→3)-O-6-deoxy-alpha-L-mannopyranosyl-(1→2)-O-[beta-D-glucopyranosyl-(1→3)]-beta-D-glucopyranosyl ester
• CID 138108416
• (4alpha)-13-[(O-beta-D-Glucopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-3)]-beta-D-glucopyranosyl)oxy]-kaur-16-en-18-oic acid O-beta-D-glucopyranosyl-(1-3)-O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-3)]-beta-D-glucopyranosyl ester
• Rebaudioside O
• Kaur-16-en-18-oic acid, 13-[(O-β-D-glucopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranosyl)oxy]-, O-β-D-glucopyranosyl-(1→3)-O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranosyl ester, (4α)-
• 1220616-48-7
• Q63409340
• 1ST162905
• DTXSID501317449
• DA-77382
• F93946
• REBAUDIOSIDEO
• HY-N8009
• CS-0138956

• Inchi： 1S/C62H100O37/c1-20-12-61-10-6-28-59(3,29(61)7-11-62(20,19-61)99-57-50(97-54-44(83)40(79)34(73)25(16-66)90-54)48(36(75)27(18-68)92-57)95-53-43(82)39(78)33(72)24(15-65)89-53)8-5-9-60(28,4)58(85)98-56-49(47(35(74)26(17-67)91-56)94-52-42(81)38(77)32(71)23(14-64)88-52)96-55-45(84)46(30(69)21(2)86-55)93-51-41(80)37(76)31(70)22(13-63)87-51/h21-57,63-84H,1,5-19H2,2-4H3/t21?,22?,23?,24?,25?,26?,27?,28-,29+,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,50?,51+,52+,53+,54+,55+,56?,57+,59-,60-,61-,62+/m1/s1
• InChI Key： KTOQMKFUTRIEQB-ZLCNLGCRSA-N
• SMILES： O([C@H]1C(C(C(C(CO)O1)O)O[C@H]1C(C(C(C(CO)O1)O)O)O)O[C@H]1C(C(C(C(CO)O1)O)O)O)[C@@]12C(=C)C[C@]3(CC[C@H]4[C@@](C(=O)OC5C(C(C(C(CO)O5)O)O[C@H]5C(C(C(C(CO)O5)O)O)O)O[C@H]5C(C(C(C(C)O5)O)O[C@H]5C(C(C(C(CO)O5)O)O)O)O)(C)CCC[C@@]4(C)[C@@H]3CC1)C2

Computed Properties

• Exact Mass: 1436.5943441g/mol
• Monoisotopic Mass: 1436.5943441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 37
• Heavy Atom Count: 99
• Rotatable Bond Count: 21
• Complexity: 2710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 41
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 591
• XLogP3: -7.1

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• pka: 12.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on Rebaudioside O

Exploring Rebaudioside O (CAS No. 1220616-48-7): A Next-Generation Natural Sweetener

In the ever-evolving landscape of natural sweeteners, Rebaudioside O (CAS No. 1220616-48-7) has emerged as a promising candidate, capturing the attention of food scientists, health enthusiasts, and manufacturers alike. As consumers increasingly seek sugar alternatives that align with their low-calorie diets and diabetic-friendly lifestyles, this steviol glycoside derivative stands out for its unique properties. Unlike traditional sweeteners, Rebaudioside O offers a cleaner taste profile with minimal bitterness, making it a superior choice for clean-label products and functional foods.

The molecular structure of Rebaudioside O (CAS No. 1220616-48-7) is a key factor in its performance. As a stevia-based sweetener, it belongs to the same family as the well-known Rebaudioside A and Rebaudioside M, but with distinct advantages. Recent studies highlight its high solubility in aqueous solutions, which enhances its applicability in beverages like keto-friendly drinks and sports nutrition formulations. Moreover, its stability under high-temperature conditions makes it ideal for baked goods and processed foods, addressing a common limitation of other natural sweeteners.

One of the most searched questions about Rebaudioside O revolves around its safety profile and regulatory status. Currently, it is undergoing rigorous evaluation by global food safety authorities, including the FDA and EFSA. Preliminary data suggest it meets the GRAS (Generally Recognized as Safe) criteria, similar to other steviol glycosides. This positions Rebaudioside O as a viable option for weight management solutions and sugar reduction strategies, particularly in markets where natural ingredients are in high demand.

From a production standpoint, Rebaudioside O (CAS No. 1220616-48-7) is typically derived through advanced enzymatic bioconversion methods, leveraging sustainable practices that resonate with the eco-conscious consumer. Its extraction and purification processes are designed to minimize environmental impact, aligning with the growing trend toward green chemistry in the food industry. This aspect is particularly appealing to brands targeting millennial and Gen Z demographics, who prioritize sustainability in their purchasing decisions.

Market analysts predict significant growth for Rebaudioside O in the coming years, driven by the expansion of the plant-based sweetener market and increasing awareness of metabolic health. Its compatibility with vegan and non-GMO product formulations further broadens its appeal. As research continues to uncover its potential synergies with other nutraceutical compounds, Rebaudioside O is poised to redefine sweetness in the era of functional nutrition.

In conclusion, Rebaudioside O (CAS No. 1220616-48-7) represents a groundbreaking advancement in natural sweeteners, combining scientific innovation with consumer-driven demand for healthier alternatives. Its multifaceted benefits—ranging from taste optimization to sustainable production—make it a cornerstone ingredient for the future of food and beverage innovation.